Cas no 944902-41-4 (Ethyl 2-(5-Amino-2-pyrimidyl)acetate)

• Product Name: Ethyl 2-(5-Amino-2-pyrimidyl)acetate
• CAS No: 944902-41-4
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD10697181
• CID: 1057469
• PubChem ID: 55262618
• Update Time: 2025-04-20

Ethyl 2-(5-Amino-2-pyrimidyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-Amino-2-pyrimidyl)acetate
• Ethyl (5-amino-2-pyrimidinyl)acetate
• ETHYL 2-(5-AMINOPYRIMIDIN-2-YL)ACETATE
• 6667AJ
• Ethyl2-(5-Amino-2-pyrimidyl)acetate
• AB59192
• SY024379
• ETHYL (5-AMINOPYRIMIDIN-2-YL)ACETATE
• AC2279
• MFCD10697181
• A859380
• SCHEMBL21880026
• CS-11544
• FT-0749784
• AKOS006302721
• 944902-41-4
• DA-34453

• MDL： MFCD10697181
• Inchi： 1S/C8H11N3O2/c1-2-13-8(12)3-7-10-4-6(9)5-11-7/h4-5H,2-3,9H2,1H3
• InChI Key： OHSHRIGPWMWHLW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1N=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 181.08500
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• XLogP3: -0.3

Experimental Properties

• PSA: 78.10000
• LogP: 0.74560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds